Cas no 2097994-22-2 (3-hydroxy-4-(1H-pyrazol-1-yl)pyrrolidine-1-carboximidamide)
3-hydroxy-4-(1H-pyrazol-1-yl)pyrrolidine-1-carboximidamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS026712323
- starbld0023389
- 3-hydroxy-4-(1H-pyrazol-1-yl)pyrrolidine-1-carboximidamide
- 3-hydroxy-4-pyrazol-1-ylpyrrolidine-1-carboximidamide
- 2097994-22-2
- F1907-7980
- 1-Pyrrolidinecarboximidamide, 3-hydroxy-4-(1H-pyrazol-1-yl)-
-
- Inchi: 1S/C8H13N5O/c9-8(10)12-4-6(7(14)5-12)13-3-1-2-11-13/h1-3,6-7,14H,4-5H2,(H3,9,10)
- InChI Key: UVUYKXILHGWWCK-UHFFFAOYSA-N
- SMILES: OC1CN(C(=N)N)CC1N1C=CC=N1
Computed Properties
- Exact Mass: 195.11201006g/mol
- Monoisotopic Mass: 195.11201006g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 91.2Ų
Experimental Properties
- Density: 1.60±0.1 g/cm3(Predicted)
- Boiling Point: 394.3±52.0 °C(Predicted)
- pka: 13.60±0.40(Predicted)
3-hydroxy-4-(1H-pyrazol-1-yl)pyrrolidine-1-carboximidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H232256-100mg |
3-Hydroxy-4-(1H-pyrazol-1-yl)pyrrolidine-1-carboximidamide |
2097994-22-2 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | H232256-500mg |
3-Hydroxy-4-(1H-pyrazol-1-yl)pyrrolidine-1-carboximidamide |
2097994-22-2 | 500mg |
$ 365.00 | 2022-06-04 | ||
| TRC | H232256-1g |
3-Hydroxy-4-(1H-pyrazol-1-yl)pyrrolidine-1-carboximidamide |
2097994-22-2 | 1g |
$ 570.00 | 2022-06-04 | ||
| Life Chemicals | F1907-7980-0.25g |
3-hydroxy-4-(1H-pyrazol-1-yl)pyrrolidine-1-carboximidamide |
2097994-22-2 | 95%+ | 0.25g |
$595.0 | 2023-09-07 | |
| Life Chemicals | F1907-7980-0.5g |
3-hydroxy-4-(1H-pyrazol-1-yl)pyrrolidine-1-carboximidamide |
2097994-22-2 | 95%+ | 0.5g |
$627.0 | 2023-09-07 | |
| Life Chemicals | F1907-7980-1g |
3-hydroxy-4-(1H-pyrazol-1-yl)pyrrolidine-1-carboximidamide |
2097994-22-2 | 95%+ | 1g |
$660.0 | 2023-09-07 | |
| Life Chemicals | F1907-7980-2.5g |
3-hydroxy-4-(1H-pyrazol-1-yl)pyrrolidine-1-carboximidamide |
2097994-22-2 | 95%+ | 2.5g |
$1439.0 | 2023-09-07 | |
| Life Chemicals | F1907-7980-5g |
3-hydroxy-4-(1H-pyrazol-1-yl)pyrrolidine-1-carboximidamide |
2097994-22-2 | 95%+ | 5g |
$2167.0 | 2023-09-07 | |
| Life Chemicals | F1907-7980-10g |
3-hydroxy-4-(1H-pyrazol-1-yl)pyrrolidine-1-carboximidamide |
2097994-22-2 | 95%+ | 10g |
$3034.0 | 2023-09-07 |
3-hydroxy-4-(1H-pyrazol-1-yl)pyrrolidine-1-carboximidamide Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 3-hydroxy-4-(1H-pyrazol-1-yl)pyrrolidine-1-carboximidamide
3-Hydroxy-4-(1H-Pyrazol-1-yl)Pyrrolidine-1-Carboximidamide: A Comprehensive Overview
The compound with CAS No. 2097994-22-2, known as 3-hydroxy-4-(1H-pyrazol-1-yl)pyrrolidine-1-carboximidamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential biological activities. This molecule is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, which serves as a versatile scaffold for various bioactive compounds. The presence of the pyrazole ring and the hydroxyl group introduces additional functional diversity, making this compound a promising candidate for drug discovery and development.
Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry, particularly in the design of agents targeting central nervous system disorders. The carboximidamide group in this compound is known to enhance bioavailability and stability, which are critical factors for drug candidates. Moreover, the hydroxyl group at position 3 introduces hydrogen bonding capabilities, potentially enhancing the molecule's ability to interact with biological targets such as enzymes or receptors.
One of the most intriguing aspects of 3-hydroxy-4-(1H-pyrazol-1-yl)pyrrolidine-1-carboximidamide is its potential as a modulator of neurodegenerative diseases. Preclinical studies suggest that this compound may exhibit neuroprotective effects by inhibiting oxidative stress and reducing inflammation. The pyrazole ring, a heterocyclic structure with aromatic properties, is known to contribute to the molecule's stability and bioactivity. These findings underscore the importance of further research into its mechanisms of action and therapeutic potential.
In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The incorporation of the pyrazole ring requires precise control over reaction conditions to ensure optimal yields and purity. Researchers have also explored alternative synthetic routes to improve scalability, which is essential for transitioning from laboratory studies to clinical trials.
Another area of interest is the pharmacokinetic profile of 3-hydroxy-4-(1H-pyrazol-1-yl)pyrrolidine-1-carboximidamide. Studies have shown that this compound exhibits favorable absorption and distribution properties, making it a strong candidate for oral administration. Its ability to cross the blood-brain barrier is particularly promising for treating central nervous system disorders such as Alzheimer's disease or Parkinson's disease.
Despite its potential, further research is needed to fully understand the safety profile and long-term effects of this compound. Ongoing clinical trials are evaluating its efficacy in treating neurodegenerative conditions, with early results showing encouraging signs. The integration of computational chemistry techniques, such as molecular docking and dynamics simulations, has provided valuable insights into its binding modes and interactions with target proteins.
In conclusion, 3-hydroxy-4-(1H-pyrazol-1-yl)pyrrolidine-1-carboximidamide represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with promising biological activities, positions it as a leading candidate for developing innovative therapeutic agents. As research continues to unfold, this compound has the potential to make a substantial impact on the treatment of various neurological disorders.
2097994-22-2 (3-hydroxy-4-(1H-pyrazol-1-yl)pyrrolidine-1-carboximidamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)